Cas no 1207-38-1 (Ethyl 5-iodo-1H-indazole-3-carboxylate)
1207-38-1 structure
Product Name:Ethyl 5-iodo-1H-indazole-3-carboxylate
CAS No:1207-38-1
MF:C10H9IN2O2
MW:316.095134496689
MDL:MFCD07371579
CID:895774
PubChem ID:12689365
Update Time:2025-04-19
Ethyl 5-iodo-1H-indazole-3-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-iodo-1H-indazole-3-carboxylate
- 5-Iod-3-ethoxycarbonyl-indazol
- 5-iodo-1(2)H-indazole-3-carboxylic acid ethyl ester
- ZADSLVOSOVLXLW-UHFFFAOYSA-N
- SCHEMBL5922444
- BAA20738
- CS-0442410
- ETHYL5-IODO-1H-INDAZOLE-3-CARBOXYLATE
- DB-061792
- SB31729
- DTXSID40506970
- 1207-38-1
-
- MDL: MFCD07371579
- Inchi: 1S/C10H9IN2O2/c1-2-15-10(14)9-7-5-6(11)3-4-8(7)12-13-9/h3-5H,2H2,1H3,(H,12,13)
- InChI Key: ZADSLVOSOVLXLW-UHFFFAOYSA-N
- SMILES: IC1C=CC2=C(C=1)C(C(=O)OCC)=NN2
Computed Properties
- Exact Mass: 315.97100
- Monoisotopic Mass: 315.97088g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 250
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 55Ų
Experimental Properties
- PSA: 54.98000
- LogP: 2.34420
Ethyl 5-iodo-1H-indazole-3-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM150627-1g |
Ethyl 5-iodo-1H-indazole-3-carboxylate |
1207-38-1 | 95% | 1g |
$632 | 2021-08-05 | |
| Alichem | A269002565-1g |
Ethyl 5-iodo-1H-indazole-3-carboxylate |
1207-38-1 | 95% | 1g |
$554.88 | 2023-09-04 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0183-1g |
Ethyl 5-iodo-1H-indazole-3-carboxylate |
1207-38-1 | 97% | 1g |
5071.29CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0183-5g |
Ethyl 5-iodo-1H-indazole-3-carboxylate |
1207-38-1 | 97% | 5g |
16943.89CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0183-500mg |
Ethyl 5-iodo-1H-indazole-3-carboxylate |
1207-38-1 | 97% | 500mg |
2959.67CNY | 2021-05-08 | |
| Chemenu | CM150627-1g |
Ethyl 5-iodo-1H-indazole-3-carboxylate |
1207-38-1 | 95% | 1g |
$*** | 2023-04-03 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0183-1g |
Ethyl 5-iodo-1H-indazole-3-carboxylate |
1207-38-1 | 97% | 1g |
¥5228.88 | 2025-02-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0183-5g |
Ethyl 5-iodo-1H-indazole-3-carboxylate |
1207-38-1 | 97% | 5g |
¥17470.39 | 2025-02-21 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 45R0183-500mg |
Ethyl 5-iodo-1H-indazole-3-carboxylate |
1207-38-1 | 97% | 500mg |
¥3051.64 | 2025-02-21 | |
| eNovation Chemicals LLC | Y1293304-500mg |
Ethyl 5-iodo-1H-indazole-3-carboxylate |
1207-38-1 | 95% | 500mg |
$450 | 2023-05-18 |
Ethyl 5-iodo-1H-indazole-3-carboxylate Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Tong Xu,Dongwei Ma,Chengbo Li,Qian Liu,Siyu Lu,Abdullah M. Asiri,Chun Yang,Xuping Sun Chem. Commun., 2020,56, 3673-3676
-
Richa Sardessai,Shobhana Krishnaswamy,Mysore S. Shashidhar CrystEngComm, 2012,14, 8010-8016
-
Camelia Henríquez,Edwin Palacio,Víctor Cerdà Anal. Methods, 2014,6, 8494-8504
-
Emiliana Damian Risberg,Patric Lindqvist-Reis,Magnus Sandström Dalton Trans., 2009, 1328-1338
1207-38-1 (Ethyl 5-iodo-1H-indazole-3-carboxylate) Related Products
- 1908-01-6(Ethyl 5-methyl-1H-indazole-3-carboxylate)
- 4498-68-4(Ethyl 1H-indazole-3-carboxylate)
- 891782-58-4(1h-Indazole-3,6-dicarboxylic Acid Diethyl Ester)
- 1077-97-0(5-iodo-1H-indazole-3-carboxylic acid)
- 43120-28-1(Methyl 1H-indazole-3-carboxylate)
- 54415-28-0(Methyl 2h-phenanthro[9,10-c]pyrazole-3-carboxylate)
- 885279-23-2(Ethyl 6-chloro-1H-indazole-3-carboxylate)
- 1081-05-6(Ethyl 5-chloro-1H-indazole-3-carboxylate)
- 885518-74-1(4-Iodo-1H-indazole-3-carboxylic acid)
- 1079-47-6(Methyl 5-iodo-1H-indazole-3-carboxylate)
Recommended suppliers
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
CN Supplier
Bulk
上海帛亦医药科技有限公司
Gold Member
CN Supplier
Reagent
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
CN Supplier
Bulk
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Reagent
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
CN Supplier
Bulk